4-(5-Hexyl-2-pyrimidinyl)phenol

• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol
• IUPAC Name: 4-(5-hexylpyrimidin-2-yl)phenol
• InChI: InChI=1S/C16H20N2O/c1-2-3-4-5-6-13-11-17-16(18-12-13)14-7-9-15(19)10-8-14/h7-12,19H,2-6H2,1H3
• InChI Key: RFJRBHWPACFFMC-UHFFFAOYSA-N
• SMILES: CCCCCCC1=CN=C(N=C1)C2=CC=C(C=C2)O

Description

4-(5-Hexyl-2-pyrimidinyl)phenol is an organic compound featuring a pyrimidine ring substituted with a hexyl chain at the 5-position and a phenolic hydroxyl group at the para position of the phenyl ring. Its structure combines electron-deficient pyrimidine (due to the nitrogen atoms) with a long alkyl chain, which influences solubility, molecular packing, and charge-transfer properties.

Comparison with Similar Compounds

Comparison with Structural Analogs

2.1. 4-(4,5-Diphenyl-1H-imidazole-2-yl)phenol

• Structural Differences : Replaces the pyrimidine ring with an imidazole core and substitutes hexyl with two phenyl groups .
• Electronic Properties: HOMO-LUMO Gap: 4-(4,5-Diphenyl-1H-imidazole-2-yl)phenol exhibits a low band gap (~3.5 eV) due to extended π-conjugation and intramolecular charge transfer (ICT) . Hyperpolarizability: High β (first hyperpolarizability) and γ (second hyperpolarizability) values, with β ≈ 4.044 × 10⁻¹ cm/W and γ ≈ 2.89 × 10⁻⁶ cm²/W, attributed to ICT and a conjugated backbone .
• Optical Properties: Nonlinear Refractive Index (n₂): Negative n₂ (-10⁻⁶ cm²/W range) indicates self-focusing behavior under laser irradiation .

Key Contrast: The hexyl chain in 4-(5-Hexyl-2-pyrimidinyl)phenol likely enhances solubility in non-polar solvents compared to the phenyl-rich imidazole analog, but the rigid imidazole core may offer superior NLO performance due to stronger ICT.

2.2. 5-(4-Ethylphenyl)pyrimidin-2-ol (CAS 100142-27-6)

• Structural Differences : Ethyl group at the para position of the phenyl ring instead of hexyl .
• Electronic Properties :
  • Pyrimidine’s electron-deficient nature persists, but the shorter ethyl chain reduces steric hindrance and may limit solubility in hydrophobic matrices.
• Physical Properties :
  • Molecular formula: C₁₂H₁₂N₂O; molar mass 200.24 g/mol .
  • Likely higher melting point than the hexyl analog due to reduced alkyl chain flexibility.

Key Contrast: The hexyl chain in 4-(5-Hexyl-2-pyrimidinyl)phenol improves solubility and may facilitate liquid crystalline behavior, which is critical for organic electronics .

2.3. 4-[(5-Allyl-6-methyl-2-phenyl-4-pyrimidinyl)amino]phenol

• Structural Differences: Contains an amino linker between pyrimidine and phenol, with allyl and methyl substituents .
• Electronic Properties: The amino group may enhance ICT compared to direct pyrimidine-phenol linkage. Molar mass: 317.38 g/mol; molecular formula C₂₀H₁₉N₃O .
• Applications: Potential pharmacological activity due to the amino group, differing from the NLO focus of 4-(5-Hexyl-2-pyrimidinyl)phenol.

Key Contrast: The amino spacer alters charge distribution, while the hexyl chain in the target compound prioritizes solubility and structural flexibility.

2.4. 2-[4-(Piperidin-1-yl)-5H-chromeno-[2,3-d]pyrimidin-2-yl]phenol

• Structural Differences: Incorporates a chromeno-pyrimidine fused ring system and a piperidine group .
• Physical Properties :
  • Crystal structure resolved via X-ray diffraction (R factor = 0.060) .
  • Enhanced rigidity due to the fused ring system, contrasting with the flexible hexyl chain in the target compound.
• Applications : Likely explored for biological activity rather than NLO applications.

Research Implications

• Hexyl Chain Impact: The hexyl group in 4-(5-Hexyl-2-pyrimidinyl)phenol balances solubility and electronic properties, making it suitable for solution-processed optoelectronic devices.
• Pyrimidine vs. Imidazole : Pyrimidine’s electron deficiency may enhance electron-accepting capabilities compared to imidazole, but the latter’s extended conjugation provides superior NLO performance .